Cas no 1147558-41-5 (tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1147558-41-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5841199
• PubChem ID: 138990929
• Update Time: 2025-10-18

tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1147558-41-5
• EN300-6735912
• tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-11-5-6-12(16)8-10(7-11)9-15-4/h10-12,15H,5-9H2,1-4H3/t10?,11-,12+
• InChI Key： VLSHZPKJAMVTGG-YOGCLGLASA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC[C@@H]1CC(CNC)C2)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate

tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

The compound tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate, identified by the CAS number 1147558-41-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of bicyclic amines in drug discovery, particularly in the development of bioactive molecules with high specificity and potency. The tert-butyl group in this compound serves as a protecting group for the carboxylic acid moiety, which is crucial for maintaining the stability of the molecule during synthesis and storage. The presence of the methylamino group introduces additional functionality, enabling the compound to participate in various chemical transformations and interactions.

The stereochemistry of this compound, defined by its (1R,3R,5S) configuration, plays a pivotal role in determining its physical and chemical properties. Stereoisomers often exhibit distinct behaviors in terms of solubility, reactivity, and biological activity, making this compound an interesting subject for chiral synthesis and asymmetric catalysis studies. Recent advancements in stereochemical analysis techniques have allowed researchers to better understand the spatial arrangement of atoms in this molecule and its implications for its reactivity.

In terms of synthesis, the preparation of tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate involves a series of carefully designed steps to ensure high yields and optimal stereochemical outcomes. The use of advanced synthetic methodologies, such as ring-closing metathesis and stereoselective alkylation reactions, has significantly improved the efficiency of its production process. These methods not only enhance the purity of the final product but also reduce environmental impact by minimizing waste generation.

The application of this compound extends beyond traditional chemical synthesis into the realm of materials science and pharmacology. Its unique structure makes it a promising candidate for use as a building block in constructing more complex molecules with tailored properties. For instance, researchers have explored its potential as an intermediate in the synthesis of bioactive agents targeting specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

Moreover, recent research has focused on leveraging computational chemistry tools to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets at atomic resolution. These findings have facilitated rational drug design efforts and accelerated the discovery process by identifying key structural features responsible for activity.

In conclusion, tert-butyl (1R,3R,5S)-3-[(methylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate stands out as a valuable compound with diverse applications across multiple disciplines. Its intricate structure and stereochemistry offer opportunities for innovation in both academic research and industrial settings. As our understanding of this molecule continues to grow through cutting-edge research methodologies, it is poised to make significant contributions to advancing science and technology.